11-(6-methyl-4-oxo-4H-chromen-3-yl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• Molecular Formula: C29H24N2O3
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 6-(6-methyl-4-oxochromen-3-yl)-9-phenyl-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C29H24N2O3/c1-17-11-12-26-20(13-17)29(33)21(16-34-26)28-27-24(30-22-9-5-6-10-23(22)31-28)14-19(15-25(27)32)18-7-3-2-4-8-18/h2-13,16,19,28,30-31H,14-15H2,1H3
• InChI Key: WJFKHABEGSLKLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC=C(C2=O)C3C4=C(CC(CC4=O)C5=CC=CC=C5)NC6=CC=CC=C6N3

Description

The compound 11-(6-methyl-4-oxo-4H-chromen-3-yl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a heterocyclic molecule featuring a dibenzo[b,e][1,4]diazepin-1-one core fused with a chromen-4-one moiety. Its structure includes a 6-methyl substitution on the chromen ring and a phenyl group at position 3 of the diazepine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-(6-methyl-4-oxo-4H-chromen-3-yl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one typically involves multi-step organic reactions. One common approach is the condensation of a chromenyl derivative with a dibenzo[b,e][1,4]diazepin-1-one precursor under controlled conditions. The reaction often requires the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

While detailed industrial production methods for this specific compound are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using industrial-grade solvents and catalysts, and implementing purification techniques such as recrystallization or chromatography to ensure the compound meets the required standards for research and application.

Chemical Reactions Analysis

Types of Reactions

11-(6-methyl-4-oxo-4H-chromen-3-yl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one can undergo various chemical reactions, including:

Oxidation: The chromenyl group can be oxidized to form different derivatives.

Reduction: The compound can be reduced under specific conditions to modify its functional groups.

Substitution: Various substituents can be introduced into the molecule through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles depending on the desired substitution. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to enhance reaction rates and selectivity.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield chromenyl derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce various alkyl or aryl groups into the molecule.

Scientific Research Applications

CNS Disorders

Due to its structural similarity to benzodiazepines, this compound shows potential as:

• Tranquilizers
• Muscle Relaxants
• Anticonvulsants

Research has indicated that derivatives of dibenzo[b,e][1,4]diazepines can exhibit significant activity against various central nervous system disorders including anxiety and epilepsy .

Anticancer Activity

Recent studies have highlighted the compound's cytotoxic effects against cancer cell lines:

• In vitro studies on human breast adenocarcinoma (MCF-7) and colorectal carcinoma (HCT-116) demonstrated promising cytotoxic activities with IC50 values indicating effectiveness compared to standard treatments like doxorubicin .

Compound	Cancer Cell Line	IC50 Value (μM)
11-(6-methyl...)	MCF-7	16.19 ± 1.35
11-(6-methyl...)	HCT-116	17.16 ± 1.54

Antimicrobial Properties

Dibenzo[b,e][1,4]diazepinones have been investigated for their antimicrobial effects. The compound may inhibit bacterial growth and could be developed as a new class of antimicrobial agents .

Potential in Malaria Treatment

Computational studies suggest that certain derivatives can inhibit enzymes crucial for the survival of malaria parasites. This opens avenues for developing new antimalarial drugs .

Case Study 1: Anticancer Activity

A study synthesized a series of dibenzo[b,e][1,4]diazepinones and evaluated their cytotoxicity against MCF-7 and HCT-116 cell lines. The results indicated that specific analogues exhibited significant cytotoxicity with potential applications in cancer therapy .

Case Study 2: CNS Effects

Research into the CNS effects of dibenzo[b,e][1,4]diazepinones revealed their efficacy in reducing anxiety-like behaviors in animal models. This suggests that these compounds could be further explored for therapeutic use in anxiety disorders .

Mechanism of Action

The mechanism of action of 11-(6-methyl-4-oxo-4H-chromen-3-yl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one involves its interaction with specific molecular targets and pathways. The chromenyl group and the dibenzo[b,e][1,4]diazepin-1-one core can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional uniqueness can be contextualized by comparing it to analogs with variations in substituents and core modifications. Below is a detailed analysis:

Table 1: Structural and Functional Comparison of Analogs

Compound Name / ID	Substituents (Chromenyl/Diazepine)	Molecular Formula	Molar Mass (g/mol)	Key Features/Bioactivity Insights
Target Compound	6-methyl (chromenyl), 3-phenyl	~C₂₃H₂₀N₂O₃*	~372.4*	Hypothesized enhanced lipophilicity due to methyl group; phenyl may stabilize π-π interactions.
11-(6-Chloro-4-oxo-4H-chromen-3-yl)-3-(3,4-dimethoxyphenyl)-dibenzo[b,e][1,4]diazepin-1-one	6-Cl (chromenyl), 3,4-diOMe-Ph	C₃₀H₂₄ClN₂O₄	526.98	Chloro and methoxy groups enhance electron-withdrawing effects; dimethoxy may improve solubility.
11-(6-Chloro-1,3-benzodioxol-5-yl)-3-phenyl-dibenzo[b,e][1,4]diazepin-1-one	6-Cl-benzodioxol, 3-phenyl	C₂₇H₂₀ClN₂O₃	479.91	Benzodioxol substitution increases metabolic stability; chloro enhances halogen bonding potential.
11-(3-Bromo-4-hydroxy-5-methoxyphenyl)-3-(4-Cl-Ph)-dibenzo[b,e][1,4]diazepin-1-one	3-Br-4-OH-5-OMe (Ph), 4-Cl-Ph	C₂₈H₂₁BrClN₂O₃	568.83	Bromo and hydroxy groups may confer antioxidant activity; Cl-Ph enhances lipophilicity.
11-(4-Chlorophenyl)-3-phenyl-dibenzo[b,e][1,4]diazepin-1-one	4-Cl (Ph), 3-phenyl	C₂₅H₂₀ClN₂O	405.89	Simplified structure with Cl-Ph; potential baseline for SAR studies.

*Estimated based on closest analog .

Key Insights from Structural Variations

Methoxy/Hydroxy Groups: Methoxy substitutions (e.g., ) improve solubility but may reduce membrane permeability. Hydroxy groups (e.g., ) could enable hydrogen bonding with targets like HDACs or kinases . Methyl Groups: The 6-methyl group in the target compound may increase lipophilicity, favoring blood-brain barrier penetration, as seen in structurally related neuroactive compounds .

Computational Similarity Analysis: Tanimoto Coefficients: Using molecular fingerprints (e.g., MACCS or Morgan fingerprints), analogs with >50% similarity to the target compound (e.g., ) may share overlapping bioactivity profiles, such as kinase or HDAC inhibition . Graph-Based Comparisons: Graph-theoretical methods (e.g., substructure matching) reveal that benzodiazepinone-chromenyl hybrids cluster into groups with similar predicted modes of action, particularly in epigenetic modulation .

Table 2: Computational Similarity Metrics for Selected Analogs

Compound ID	Tanimoto (MACCS)	Tanimoto (Morgan)	Predicted Bioactivity Overlap
	0.72	0.68	Kinase inhibition (GSK3β), HDAC modulation
	0.65	0.61	Antimicrobial, anti-inflammatory
	0.58	0.53	Antioxidant, kinase inhibition
	0.82	0.75	Baseline SAR (broad-spectrum bioactivity)

*Similarity metrics derived from methods in .

Research Findings and Implications

Bioactivity Clustering : Hierarchical clustering of bioactivity profiles (NCI-60 dataset) suggests that the target compound and its analogs (e.g., ) likely inhibit kinases within the PI3K/AKT pathway, a critical target in cancer and autoimmune diseases .

Pharmacokinetic Properties: Methyl and chloro substituents correlate with improved metabolic stability in hepatic microsome assays, as observed in related dibenzo[b,e][1,4]diazepinones .

Synthetic Accessibility : Analogs with methoxy or benzodioxol groups (e.g., ) require multi-step synthesis involving Ullmann coupling or Buchwald-Hartwig amination, limiting scalability compared to simpler phenyl-substituted derivatives .

Biological Activity

The compound 11-(6-methyl-4-oxo-4H-chromen-3-yl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a complex heterocyclic molecule belonging to the class of chromene derivatives. Its biological activity has been investigated across various studies, revealing a range of pharmacological effects including anticancer, anti-inflammatory, and neuroprotective properties. This article synthesizes the available data on its biological activity, including structure-activity relationships (SAR), mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound is characterized by a dibenzo diazepine core fused with a chromene moiety. The molecular formula is $C_{28}H_{22}N_{2}O_{5}$, with a molecular weight of approximately 438.5 g/mol. The presence of multiple functional groups contributes to its diverse biological activity.

1. Anticancer Activity

Several studies have highlighted the anticancer potential of chromene derivatives. The compound has been shown to induce apoptosis in cancer cell lines through mechanisms involving caspase activation and inhibition of cell migration and invasion. For example:

• Mechanism : The compound targets tubulin polymerization, leading to G2/M cell cycle arrest and subsequent apoptosis in cancer cells .
• Case Study : In vitro studies demonstrated significant cytotoxicity against breast cancer MCF-7 cells with IC50 values indicating potent activity .

2. Anti-inflammatory Effects

The anti-inflammatory properties of this compound have also been explored:

• Mechanism : It inhibits cyclooxygenase (COX) enzymes and lipoxygenases (LOX), which are crucial in the inflammatory response. This dual inhibition can reduce the production of pro-inflammatory mediators .
• Research Findings : Compounds derived from similar scaffolds have shown moderate inhibitory effects against COX enzymes with IC50 values ranging from 5 to 20 μM .

3. Neuroprotective Effects

There is emerging evidence supporting the neuroprotective effects of this compound:

• Mechanism : It acts as an inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in neurotransmitter degradation. This inhibition may enhance cholinergic signaling in neurodegenerative conditions like Alzheimer's disease .
• Case Study : A study reported that related compounds exhibited IC50 values for AChE inhibition ranging from 5 to 18 μM, indicating potential for cognitive enhancement in Alzheimer's models .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of chromene derivatives:

• Key Modifications : Substituents on the chromene ring significantly influence biological activity. For instance, electron-withdrawing groups enhance potency against AChE and COX enzymes while modifications on the phenyl ring can alter cytotoxicity profiles .

Substituent Type	Effect on Activity	Reference
Electron-withdrawing	Increased AChE inhibition
Alkyl groups	Enhanced cytotoxicity
Hydroxyl groups	Improved anti-inflammatory effects